Cas no 2171778-89-3 (2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid)

• Product Name: 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid
• CAS No: 2171778-89-3
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5972952
• PubChem ID: 165540019
• Update Time: 2025-07-12

2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid
• 2171778-89-3
• EN300-1633277

• Inchi： 1S/C11H9N3O2/c12-4-6-2-1-3-8-9(6)7(5-14-8)10(13)11(15)16/h1-3,5,10,14H,13H2,(H,15,16)
• InChI Key： BXVTXOKVKDFQCO-UHFFFAOYSA-N
• SMILES： OC(C(C1=CNC2C=CC=C(C#N)C1=2)N)=O

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid

2-Amino-2-(4-Cyano-1H-Indol-3-Yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2171778-89-3, known as 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring with an amino group and a cyano substituent. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds, including serotonin and tryptophan. The presence of the cyano group further enhances the compound's potential for various chemical reactions and biological activities.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of anticancer agents. The indole ring's ability to interact with various biological targets, such as kinases and proteases, makes it a valuable scaffold for medicinal chemists. In the case of 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid, the amino group plays a crucial role in enhancing the compound's solubility and bioavailability, while the cyano group contributes to its stability and reactivity.

The synthesis of 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid involves a series of well-established organic reactions. Typically, the indole ring is synthesized via the Paal-Knorr pyrrole synthesis or the Knorr quinoline synthesis. The cyano group is introduced through either nucleophilic substitution or electrophilic addition reactions, depending on the specific conditions and desired regioselectivity. The amino group is often added in a subsequent step, using reagents such as ammonia or ammonium salts under appropriate catalytic conditions.

One of the most promising applications of 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid lies in its potential as a precursor for more complex molecules. For instance, this compound can serve as a building block for peptide synthesis or as an intermediate in the construction of larger polycyclic systems. Its ability to undergo various coupling reactions, such as amide bond formation or esterification, makes it highly versatile in organic synthesis.

In terms of biological activity, recent research has focused on the compound's ability to modulate key signaling pathways involved in cancer progression. For example, studies have shown that derivatives of 2-amino-2-(4-cyano-1H-indol-3-yl)acetic acid can inhibit the activity of certain oncogenic kinases, thereby inducing apoptosis in cancer cells. Additionally, the compound has demonstrated potential as an anti-inflammatory agent, with studies indicating its ability to suppress pro-inflammatory cytokine production in vitro.

The development of efficient synthetic routes for 2-amino-2-(4-cyano-1H-indol-3-Yl)acetic acid has been a major focus in recent years. Researchers have explored various catalytic systems and reaction conditions to optimize yield and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields. Furthermore, green chemistry approaches have been employed to minimize waste and reduce environmental impact.

In conclusion, 2-amino-2-(4-cyano-1H-indol -3-Yl)acetic acid represents a valuable molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an attractive candidate for further research and development. As new insights into its biological properties continue to emerge, this compound is poised to play an increasingly important role in drug discovery and chemical synthesis.